(1-Methyl-1H-indazol-6-yl)boronic acid
Overview
Description
“(1-Methyl-1H-indazol-6-yl)boronic acid” is a chemical compound with the molecular formula C8H9BN2O2 . It is a white crystalline powder and is part of the organoheterocyclic compounds .
Molecular Structure Analysis
The molecular structure of “(1-Methyl-1H-indazol-6-yl)boronic acid” can be represented by the SMILES stringCN1N=CC2=CC=C (C=C12)B (O)O . The InChI Key for this compound is OMVQAWCHQBKZCF-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
“(1-Methyl-1H-indazol-6-yl)boronic acid” is a white crystalline powder . It has a molecular weight of 175.98 g/mol . The melting point ranges from 259.8°C to 261.2°C .Scientific Research Applications
Synthesis of Bioactive Molecules
(1-Methyl-1H-indazol-6-yl)boronic acid: is a versatile building block in the synthesis of bioactive molecules. It is particularly useful in Suzuki coupling reactions, which are pivotal for constructing carbon-carbon bonds in complex organic molecules . This compound has been utilized to synthesize various pharmacologically active derivatives that exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antibacterial properties .
Development of Cancer Therapeutics
The boronic acid moiety of 1-Methyl-1H-indazole-6-boronic acid is instrumental in the development of cancer therapeutics. It serves as a key intermediate in the creation of small molecule inhibitors targeting enzymes like kinases, which are often dysregulated in cancer cells . These inhibitors can be designed to interfere with cell signaling pathways, thereby inhibiting tumor growth and proliferation.
Research in Antifungal Agents
Indazole derivatives have shown potential as antifungal agents. The introduction of the boronic acid group in 1-Methyl-1H-indazol-6-yl boronic acid allows for the exploration of new antifungal compounds with improved efficacy and selectivity. Researchers are investigating its use in combating fungal infections by disrupting the cell wall synthesis of the fungi .
Anti-HIV Drug Discovery
The indazole core structure is a common feature in many anti-HIV drugs1-Methyl-1H-indazole-6-boronic acid can be used to synthesize novel indazole-based compounds that may act as reverse transcriptase inhibitors or integrase inhibitors, which are crucial in the lifecycle of the HIV virus . This research is vital for developing new treatments for HIV/AIDS.
Neurological Disease Studies
In neurological research, 1-Methyl-1H-indazol-6-yl boronic acid is used to create molecules that can affect the central nervous system. These molecules may have therapeutic potential in treating neurological disorders such as Alzheimer’s disease, Parkinson’s disease, and epilepsy by modulating neurotransmitter activity or neuroinflammation .
Agricultural Chemical Research
The compound’s ability to form stable complexes with various metals makes it a candidate for developing novel agrochemicals. 1-Methyl-1H-indazole-6-boronic acid could be used to synthesize pesticides or herbicides that are more selective and environmentally friendly. Its role in creating new compounds that can protect crops from pests and diseases is an area of ongoing research .
Safety and Hazards
“(1-Methyl-1H-indazol-6-yl)boronic acid” is harmful if swallowed, causes serious eye irritation, may cause respiratory irritation, and causes skin irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Indazole derivatives have been known to inhibit, regulate, and modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume regulation, respectively .
Mode of Action
It’s worth noting that indazole derivatives can interact with their targets (such as kinases) and modulate their activity . This modulation can lead to changes in the cell cycle and cell volume regulation .
Biochemical Pathways
Given the potential targets, it’s plausible that this compound could affect pathways related to cell cycle regulation and cell volume regulation .
Result of Action
Based on the potential targets, it’s plausible that this compound could affect cell cycle progression and cell volume regulation .
Action Environment
It’s known that the compound should be stored in an inert atmosphere at 2-8°c , suggesting that temperature and atmospheric conditions could affect its stability.
properties
IUPAC Name |
(1-methylindazol-6-yl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BN2O2/c1-11-8-4-7(9(12)13)3-2-6(8)5-10-11/h2-5,12-13H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMVQAWCHQBKZCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(C=C1)C=NN2C)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60656769 |
Source
|
| Record name | (1-Methyl-1H-indazol-6-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60656769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Methyl-1H-indazol-6-yl)boronic acid | |
CAS RN |
1150114-80-9 |
Source
|
| Record name | (1-Methyl-1H-indazol-6-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60656769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Methyl-1H-indazole-6-boronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Isopropyl-3,6-diaza-tricyclo[4.3.1.1*3,8*]undec-9-ylamine](/img/structure/B1386686.png)
![3-Ethyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-ol](/img/structure/B1386687.png)
![5-Methyl-2-[2-(2-methyl-piperidin-1-YL)-ethoxy]-phenylamine](/img/structure/B1386688.png)
![Imidazole-1-carboxylic acid {4-[(methoxy-methyl-amino)-methyl]-thiazol-2-yl}-amide](/img/structure/B1386691.png)
![[1-(Phenylsulfonyl)piperidin-2-yl]acetic acid](/img/structure/B1386700.png)
![[(3,5-Dimethyl-1H-pyrazol-4-yl)(phenyl)methyl]urea](/img/structure/B1386705.png)
